Cas no 6202-22-8 ((E)-Methyl 2-((2S,3S,12bS)-3-ethyl-8-methoxy-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-methoxyacrylate)

• Product Name: (E)-Methyl 2-((2S,3S,12bS)-3-ethyl-8-methoxy-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-methoxyacrylate
• CAS No: 6202-22-8
• MF: C₂₃H₃₀N₂O₄
• MW: 398.495306491852
• CID: 1080545
• PubChem ID: 611919
• Update Time: 2025-04-20

(E)-Methyl 2-((2S,3S,12bS)-3-ethyl-8-methoxy-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-methoxyacrylate Chemical and Physical Properties

Names and Identifiers

• mitragynine
• (E)-Methyl 2-((2S,3S,12bS)-3-ethyl-8-methoxy-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-methoxyacrylate
• Methyl 9,17-dimethoxycoryn-16-en-16-carboxylate
• FT-0672425
• FT-0674637
• BCP31518
• 6202-22-8
• NS00015468
• BCP31324
• DTXSID60871899

• Inchi： 1S/C23H30N2O4/c1-5-14-12-25-10-9-15-21-18(7-6-8-20(21)28-3)24-22(15)19(25)11-16(14)17(13-27-2)23(26)29-4/h6-8,13-14,16,19,24H,5,9-12H2,1-4H3
• InChI Key： LELBFTMXCIIKKX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C1CCN3CC(CC)C(C(=COC)C(=O)OC)CC3C=1N2

Computed Properties

• Exact Mass: 398.22055744g/mol
• Monoisotopic Mass: 398.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids Corynanthean-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids